![molecular formula C14H17N5O2 B6442812 8-(2-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 2549016-55-7](/img/structure/B6442812.png)
8-(2-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-(2-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known as CPPD, is a novel cyclic small molecule that has been studied for its potential in a variety of applications. CPPD is a heterocyclic compound with a unique shape and structure, which makes it a promising candidate for drug development and other scientific research applications. CPPD has been studied in detail and has been found to have a range of biochemical and physiological effects.
Scientific Research Applications
8-(2-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has been studied for its potential in a variety of scientific research applications. This compound has been found to have anti-inflammatory and anti-cancer properties and is being studied for its potential use in the development of drugs for these conditions. This compound has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer’s and Parkinson’s diseases. Additionally, this compound has been investigated for its use in the development of anti-diabetic drugs and for its potential as a neuroprotective agent.
Mechanism of Action
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .
Biochemical Pathways
Without knowledge of the compound’s specific targets, it’s challenging to determine the exact biochemical pathways it affects. Given its structural features, it may influence pathways involving pyrimidine metabolism or signaling pathways associated with cyclopropyl groups .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 8-(2-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione are currently unknown. These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown due to the lack of information on its specific targets and mode of action .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. Without specific information on the compound’s targets and mode of action, it’s difficult to predict how these factors would affect the compound .
Advantages and Limitations for Lab Experiments
The use of 8-(2-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione in laboratory experiments has several advantages. This compound is a stable, crystalline compound that is easily synthesized in high yields. Additionally, this compound can be used in a variety of laboratory experiments, including cell culture experiments and animal studies. However, there are some limitations to the use of this compound in laboratory experiments. This compound is a novel compound and its exact mechanism of action is not yet fully understood. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans is not yet known.
Future Directions
There are a number of potential future directions for the study of 8-(2-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. This compound could be further studied for its potential use in the development of drugs for cancer, inflammation, and neurological disorders. Additionally, this compound could be studied for its potential use in the development of anti-diabetic drugs. This compound could also be studied for its potential use in the treatment of other diseases, such as cardiovascular disease and autoimmune disorders. Finally, this compound could be further studied to better understand its mechanism of action and its safety and efficacy in humans.
Synthesis Methods
8-(2-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is synthesized through a process known as “click chemistry.” This process involves the reaction of a cyclopropyl pyrimidine with a triazaspirodecane compound in the presence of a copper catalyst. The reaction is fast and efficient, and the product is a stable, crystalline compound. The reaction conditions can be adjusted to produce different yields of this compound.
properties
IUPAC Name |
8-(2-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O2/c20-12-14(18-13(21)17-12)4-7-19(8-5-14)10-3-6-15-11(16-10)9-1-2-9/h3,6,9H,1-2,4-5,7-8H2,(H2,17,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDFWAKPNPMKUEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=CC(=N2)N3CCC4(CC3)C(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.